![molecular formula C5H9NO3 B1632879 4-Hydroxyproline CAS No. 18610-59-8](/img/structure/B1632879.png)
4-Hydroxyproline
Overview
Description
4-hydroxyproline is a monohydroxyproline where the hydroxy group is located at the 4-position. It is found in fibrillar collagen. It has a role as a human metabolite. It is a conjugate acid of a 4-hydroxyprolinate. It is a tautomer of a this compound zwitterion.
4-Hydroxy-L-proline is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
This compound is a natural product found in Drosophila melanogaster with data available.
A hydroxylated form of the imino acid proline. A deficiency in ASCORBIC ACID can result in impaired hydroxyproline formation.
Scientific Research Applications
Collagen Quantification and Analysis
4-Hydroxyproline (4-Hyp) is a key amino acid in collagen, making it a valuable factor for estimating collagen content in biological specimens. An analysis kit for 4-Hyp has been developed, enhancing the detection of collagen in various samples. This kit offers improved sensitivity, specificity, and efficiency compared to previous methods, making it suitable for commercial collagen quantification and measuring collagen synthesis in tissues like connective tissue and fibroblast (Lin & Kuan, 2010). Additionally, the measurement of hydroxyproline in collagen can be performed with several methods, such as liquid chromatography-mass spectrometry (LC-MS), providing valuable information for diagnosing diseases related to collagen metabolism (Qiu et al., 2014).
Biochemical Marker and Disease Pathogenesis
Hydroxyproline, including its isomeric forms like trans-4-hydroxy-L-proline, plays a crucial role in collagen synthesis and stability. Abnormalities in its metabolism are linked to various diseases. Elevated hydroxyproline levels are observed in conditions like graft versus host disease, keloids, and vitiligo, while decreased levels indicate poor wound healing. Thus, hydroxyproline is a potential biochemical marker for understanding the pathogenesis and treatment of these conditions (Srivastava et al., 2016).
Molecular and Enzymatic Studies
Hydroxyproline isomers are valuable chiral building blocks in organic synthesis, especially for pharmaceuticals. The discovery of novel L-proline cis-4-hydroxylases has enabled the conversion of L-proline to cis-4-hydroxy-L-proline. These enzymes, part of the 2-oxoglutarate dependent dioxygenase family, are crucial for producing various hydroxyproline isomers (Hara & Kino, 2009). Additionally, the cloning and characterization of low molecular weight prolyl 4-hydroxylase from Arabidopsis thaliana has revealed its effectiveness in hydroxylating proline-rich, collagen-like, and hypoxia-inducible transcription factor alpha-like peptides, offering insights into plant glycoprotein synthesis (Hieta & Myllyharju, 2002).
Pharmaceutical Applications
Hydroxyproline's unique properties are exploited in medicinal chemistry. For instance, the synthesis and molecular properties of fluoro-hydroxyprolines, which combine hydroxylation and fluorination of proline, have been explored for their potential in targeted protein degradation, highlighting their relevance in drug discovery (Testa et al., 2018).
Analytical Techniques
The discrimination of hydroxyproline diastereomers has been achieved using vibrational spectroscopy of gaseous protonated species. This technique allows for the precise differentiation of closely related isomers, such as (2S,4R)-4-hydroxyproline and (2S,4S)-4-hydroxyproline, which is crucial in understanding hydroxyproline's role in biological systems (Crestoni et al., 2012).
Properties
IUPAC Name |
4-hydroxypyrrolidine-2-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9NO3/c7-3-1-4(5(8)9)6-2-3/h3-4,6-7H,1-2H2,(H,8,9) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMMYEEVYMWASQN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CNC1C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60861573 | |
Record name | 4-Hydroxyproline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60861573 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
131.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
White powder; [Sigma-Aldrich MSDS] | |
Record name | cis-Hydroxyproline | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/12543 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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CAS No. |
18610-59-8, 2584-71-6, 25249-07-4, 49761-17-3, 618-27-9, 3398-22-9, 6912-67-0 | |
Record name | N-Hydroxy-L-proline | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0018610598 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | D-Proline, cis- | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=524341 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | L-Proline, homopolymer | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=122285 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | NSC206304 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=206304 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | cis-4-Hydroxy-L-proline | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=206274 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 3398-22-9 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=206273 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-Hydroxyproline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60861573 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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